Cas no 1070862-18-8 (1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 1070862-18-8
• MF: C₁₆H₁₇F₂N₇O₂S
• MW: 409.413687467575
• CID: 6418374
• PubChem ID: 45501729
• Update Time: 2025-06-11

1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• 7-[4-(2,5-difluorophenyl)sulfonylpiperazin-1-yl]-3-ethyltriazolo[4,5-d]pyrimidine
• 1070862-18-8
• 7-(4-((2,5-difluorophenyl)sulfonyl)piperazin-1-yl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F5064-0055
• AKOS024494346
• CCG-328457
• 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• Inchi： 1S/C16H17F2N7O2S/c1-2-25-16-14(21-22-25)15(19-10-20-16)23-5-7-24(8-6-23)28(26,27)13-9-11(17)3-4-12(13)18/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： FFLVDBAGHWFIGX-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC(F)=CC=C3F)(=O)=O)CC2)C2N=NN(CC)C=2N=1

Computed Properties

• Exact Mass: 409.11325031g/mol
• Monoisotopic Mass: 409.11325031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Research Brief on 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS: 1070862-18-8)

The compound 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS: 1070862-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a novel therapeutic agent. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's unique structural features, which include a triazolopyrimidine core and a difluorobenzenesulfonyl moiety. These structural elements are believed to contribute to its high affinity for specific biological targets, particularly kinases and other enzymes involved in signal transduction pathways. Preliminary in vitro and in vivo studies suggest that this compound exhibits potent inhibitory activity against certain cancer-related kinases, making it a promising candidate for oncology research.

The synthesis of 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine involves a multi-step process, with recent advancements focusing on improving yield and purity. Researchers have reported successful optimization of the reaction conditions, resulting in a scalable and reproducible synthesis route. These improvements are critical for facilitating further preclinical and clinical studies.

In terms of mechanism of action, the compound has been shown to selectively inhibit key signaling pathways that are often dysregulated in cancer cells. For instance, it has demonstrated strong activity against the PI3K/AKT/mTOR pathway, which is implicated in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system (CNS) disorders.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent studies have explored structural modifications to enhance these properties while maintaining its therapeutic efficacy. Furthermore, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 1-(2,5-difluorobenzenesulfonyl)-4-{3-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine represents a compelling area of research in chemical biology and drug discovery. Its unique structure and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for clinical translation.